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Compound of Interest

Compound Name: S-Methyl butanethioate

Cat. No.: B1221201 Get Quote

This technical guide provides an in-depth exploration of the physicochemical characteristics,

synthesis, analysis, and applications of S-Methyl butanethioate. Designed for researchers,

scientists, and professionals in the fields of flavor chemistry, analytical sciences, and drug

development, this document offers a blend of theoretical knowledge and practical insights to

facilitate a comprehensive understanding of this potent aroma compound.

Introduction: The Chemistry and Sensory
Significance of S-Methyl Butanethioate
S-Methyl butanethioate, a member of the thioester class of organic compounds, is a key

contributor to the aroma profiles of a variety of natural products, including certain cheeses, fish,

and fruits.[1] Its potent and complex sensory characteristics, ranging from cheesy and sulfurous

to fruity and tropical, make it a valuable ingredient in the flavor and fragrance industry.[2][3]

Understanding its fundamental physicochemical properties is paramount for its effective and

safe application. This guide will delve into these properties, offering a robust foundation for its

use in research and commercial applications. S-Methyl butanethioate belongs to the class of

organic compounds known as fatty acyl thioesters, which are thioester derivatives of fatty

acids.[4][5]

Physicochemical Properties: A Quantitative
Overview
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The physical and chemical properties of S-Methyl butanethioate dictate its behavior in various

matrices and are crucial for its handling, storage, and application. A summary of these key

properties is presented in the table below.

Property Value Source

Molecular Formula C5H10OS [6][7]

Molecular Weight 118.20 g/mol [6]

Appearance Colorless to pale yellow liquid [2][6]

Odor Profile

Sulfurous, cheesy, with

cabbage and garlic notes; can

have tropical fruit top notes

upon dilution.

[2]

Taste Profile

Musty, sulfurous, with

Limburger-type cheese notes

and a metallic body at 5.00

ppm.

[2]

Boiling Point 142-143 °C at 757-1009 hPa [2][6]

Density 0.966 g/cm³ at 25 °C

Refractive Index 1.457-1.469 at 20 °C [6][8]

Vapor Pressure
5.872 mmHg at 25 °C

(estimated)
[2]

Flash Point 34 °C (93 °F) [7]

Solubility

Soluble in alcohol, diethyl

ether, and oils; sparingly

soluble in water (estimated at

9515 mg/L at 25 °C).

[2][6]

CAS Number 2432-51-1 [7]

FEMA Number 3310 [6]
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Synthesis of S-Methyl Butanethioate: A Laboratory-
Scale Protocol
The synthesis of S-Methyl butanethioate can be achieved through several routes. A common

laboratory-scale method involves the esterification of butanethioic acid with methanol or the

reaction of a butyryl halide with methanethiol. A generalized procedure for its synthesis from

methylthiobutyronitrile is outlined below, providing a high-yield pathway to this thioester.[9]

Experimental Protocol
Step 1: Reaction Setup

To a jacketed, stirred reactor equipped with a baffle, add 314.4 grams (1.88 mol) of

methylthiobutyronitrile (78.47% purity).

Slowly add 201.3 grams (1.951 mol) of sulfuric acid (95% purity) while maintaining the

internal temperature below 50°C.

After the addition of sulfuric acid is complete, maintain the reactor temperature at 45°C for 15

minutes to ensure the completion of the reaction.

Step 2: Esterification

Add 227.3 grams of isopropanol to the reactor.

Heat the reactor at a rate of 5°C per minute until the mixture reaches its boiling point (bottom

temperature of 116°C and top temperature of 75°C).

Maintain this condition for 5 hours, continuously replacing the partial distillate with an equal

volume of fresh methanol to drive the esterification reaction to completion.

Step 3: Neutralization and Extraction

Cool the reaction mixture and neutralize it with 161.2 grams of a 32% ammonium hydroxide

solution (2.72 mol).
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Transfer the neutralized mixture to a separatory funnel. Add 780 grams of water and 449.7

grams of dichloromethane for extraction.

Allow the phases to separate and collect the organic phase (approximately 939.1 grams).

Step 4: Purification

Subject the organic phase to distillation under reduced pressure to remove the low-boiling

fractions.

Increase the temperature of the evaporator bath and further reduce the pressure to a few

mmHg to distill and collect the pure S-Methyl butanethioate. This process is expected to

yield approximately 263.5 grams of the final product with a purity greater than 99%.[9]

Synthesis Workflow Diagram
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Caption: A generalized workflow for the synthesis of S-Methyl butanethioate.
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Analytical Characterization: Ensuring Purity and
Identity
The accurate identification and quantification of S-Methyl butanethioate are critical for quality

control in its production and for its application in consumer products. Gas Chromatography-

Mass Spectrometry (GC-MS) is the gold standard for the analysis of volatile and semi-volatile

compounds like thioesters.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol
Instrumentation:

Gas Chromatograph coupled with a Mass Spectrometer (e.g., Agilent GC-MS system).

Capillary Column: A mid-polar column such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film

thickness) is suitable for resolving a wide range of flavor compounds.

GC Conditions:

Injector Temperature: 250°C

Injection Mode: Splitless (for trace analysis) or Split (e.g., 50:1 for concentrated samples)

Oven Program:

Initial Temperature: 40°C, hold for 2 minutes.

Ramp: Increase at 5°C/minute to 250°C.

Final Hold: Hold at 250°C for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/minute.

MS Conditions:

Ion Source Temperature: 230°C
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Quadrupole Temperature: 150°C

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 35 to 350.

Sample Preparation:

Dilute the S-Methyl butanethioate sample in a suitable solvent such as dichloromethane or

methanol to a concentration of approximately 10-100 ppm.

Inject 1 µL of the prepared sample into the GC-MS system.

Data Analysis:

The identity of S-Methyl butanethioate is confirmed by comparing its retention time and

mass spectrum with that of a certified reference standard.

The characteristic mass spectral fragments of S-Methyl butanethioate can be found in

spectral libraries such as the NIST Mass Spectrometry Data Center.[6]

Analytical Workflow Diagram
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Caption: A standard workflow for the analysis of S-Methyl butanethioate using GC-MS.
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Applications in Flavor and Fragrance
S-Methyl butanethioate is a potent aroma chemical used to impart specific flavor and

fragrance notes in a variety of consumer products. Its primary applications are in the food and

beverage industry, where it is used as a flavoring agent.[6][8]

Cheese Flavors: Its characteristic cheesy and sulfurous notes make it an important

component in the formulation of various cheese flavors, particularly for processed cheese

and savory snacks.[2][3]

Savory Flavors: It can be used to enhance the savory notes in products like soups, sauces,

and meat seasonings.

Fruit Flavors: In very high dilutions, the fruity and tropical top notes of S-Methyl
butanethioate can be utilized to create complex and authentic fruit flavor profiles.[1][2]

The use of S-Methyl butanethioate as a flavoring agent is regulated, and it has been

evaluated for safety by organizations such as the Joint FAO/WHO Expert Committee on Food

Additives (JECFA), which has concluded that there are no safety concerns at current levels of

intake when used as a flavoring agent.[6]

Safety and Handling
S-Methyl butanethioate is a flammable liquid and vapor and requires careful handling in a

well-ventilated area, away from sources of ignition.[10] It can cause skin and serious eye

irritation, and may cause respiratory irritation.[10] Therefore, appropriate personal protective

equipment, including safety goggles, gloves, and a lab coat, should be worn when handling this

chemical.[10]

GHS Hazard Statements:

H226: Flammable liquid and vapor.[6]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1221201?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-thiobutyrate
https://parchem.com/chemical-supplier-distributor/s-methyl-thio-butyrate-010848
https://www.thegoodscentscompany.com/data/rw1035781.html
https://pubmed.ncbi.nlm.nih.gov/10552644/
https://www.benchchem.com/product/b1221201?utm_src=pdf-body
https://www.benchchem.com/product/b1221201?utm_src=pdf-body
https://fragranceconservatory.com/ingredient/methyl-thiobutyrate
https://www.thegoodscentscompany.com/data/rw1035781.html
https://www.benchchem.com/product/b1221201?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-thiobutyrate
https://www.benchchem.com/product/b1221201?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2214406&productDescription=S-METHYL+THIOBUTYRATE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2214406&productDescription=S-METHYL+THIOBUTYRATE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2214406&productDescription=S-METHYL+THIOBUTYRATE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-thiobutyrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.[10]

Conclusion
S-Methyl butanethioate is a fascinating and impactful molecule in the realm of flavor and

fragrance chemistry. Its distinct physicochemical properties, coupled with its potent sensory

profile, make it a valuable tool for creating authentic and complex flavor profiles. A thorough

understanding of its synthesis, analytical characterization, and safe handling is essential for its

responsible and effective use in research and industrial applications. This guide has provided a

comprehensive overview of these aspects, serving as a valuable resource for scientists and

professionals working with this versatile thioester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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